7,8-dihydro-6H-[1,4]dioxepino[2,3-b]pyrazin-7-ol

• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol
• IUPAC Name: 7,8-dihydro-6H-[1,4]dioxepino[2,3-b]pyrazin-7-ol
• InChI: InChI=1S/C7H8N2O3/c10-5-3-11-6-7(12-4-5)9-2-1-8-6/h1-2,5,10H,3-4H2
• InChI Key: FEMLHVBMWUVFLK-UHFFFAOYSA-N
• Canonical SMILES: C1C(COC2=NC=CN=C2O1)O

Description

7,8-dihydro-6H-[1,4]dioxepino[2,3-b]pyrazin-7-ol is a heterocyclic compound that contains both oxygen and nitrogen atoms within its ring structure. This compound is part of the broader class of pyrazine derivatives, which are known for their diverse biological activities and applications in various fields such as medicinal chemistry, materials science, and organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7,8-dihydro-6H-[1,4]dioxepino[2,3-b]pyrazin-7-ol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a pyrazine derivative with an epoxide, leading to the formation of the dioxepino ring. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the implementation of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the industrial production process more sustainable .

Chemical Reactions Analysis

Types of Reactions

7,8-dihydro-6H-[1,4]dioxepino[2,3-b]pyrazin-7-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are employed under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of functionalized derivatives .

Scientific Research Applications

7,8-dihydro-6H-[1,4]dioxepino[2,3-b]pyrazin-7-ol has several scientific research applications: